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1/'-(1-(3-iodobenzyl)-4-hydroxypiperidin-3-yl)spiro(1H-indene-1,4/'-piperidine) 1/'-(1-(3-iodobenzyl)-4-hydroxypiperidin-3-yl)spiro(1H-indene-1,4/'-piperidine)
Brand Name: Vulcanchem
CAS No.: 158628-37-6
VCID: VC0116801
InChI: InChI=1S/C25H29IN2O/c26-21-6-3-4-19(16-21)17-27-13-9-24(29)23(18-27)28-14-11-25(12-15-28)10-8-20-5-1-2-7-22(20)25/h1-8,10,16,23-24,29H,9,11-15,17-18H2/t23-,24-/m0/s1
SMILES: C1CN(CC(C1O)N2CCC3(CC2)C=CC4=CC=CC=C34)CC5=CC(=CC=C5)I
Molecular Formula: C25H29IN2O
Molecular Weight: 500.4 g/mol

1/'-(1-(3-iodobenzyl)-4-hydroxypiperidin-3-yl)spiro(1H-indene-1,4/'-piperidine)

CAS No.: 158628-37-6

Main Products

VCID: VC0116801

Molecular Formula: C25H29IN2O

Molecular Weight: 500.4 g/mol

1/'-(1-(3-iodobenzyl)-4-hydroxypiperidin-3-yl)spiro(1H-indene-1,4/'-piperidine) - 158628-37-6

CAS No. 158628-37-6
Product Name 1/'-(1-(3-iodobenzyl)-4-hydroxypiperidin-3-yl)spiro(1H-indene-1,4/'-piperidine)
Molecular Formula C25H29IN2O
Molecular Weight 500.4 g/mol
IUPAC Name (3S,4S)-1-[(3-iodophenyl)methyl]-3-spiro[indene-1,4'-piperidine]-1'-ylpiperidin-4-ol
Standard InChI InChI=1S/C25H29IN2O/c26-21-6-3-4-19(16-21)17-27-13-9-24(29)23(18-27)28-14-11-25(12-15-28)10-8-20-5-1-2-7-22(20)25/h1-8,10,16,23-24,29H,9,11-15,17-18H2/t23-,24-/m0/s1
Standard InChIKey ZGXOBWFJJNNSCM-ZEQRLZLVSA-N
Isomeric SMILES C1CN(C[C@@H]([C@H]1O)N2CCC3(CC2)C=CC4=CC=CC=C34)CC5=CC(=CC=C5)I
SMILES C1CN(CC(C1O)N2CCC3(CC2)C=CC4=CC=CC=C34)CC5=CC(=CC=C5)I
Canonical SMILES C1CN(CC(C1O)N2CCC3(CC2)C=CC4=CC=CC=C34)CC5=CC(=CC=C5)I
Synonyms (trans-(+-))-isomer,HCl of 1'-(1-(3-iodobenzyl)-4-hydroxypiperidin-3-yl)spiro(1H-indene-1,4'-piperidine)
1'-(1-(3-iodobenzyl)-4-hydroxypiperidin-3-yl)spiro(1H-indene-1,4'-piperidine)
3-IPPPS-indene
PubChem Compound 190924
Last Modified Nov 11 2021
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